Theophylline, 7-(2-(4-benzyl-1-piperazinyl)ethyl)-
Theophylline, 7-(2-(4-benzyl-1-piperazinyl)ethyl)-
Brand Name:
Vulcanchem
CAS No.:
19971-87-0
VCID:
VC20747839
InChI:
InChI=1S/C20H26N6O2/c1-22-18-17(19(27)23(2)20(22)28)26(15-21-18)13-12-24-8-10-25(11-9-24)14-16-6-4-3-5-7-16/h3-7,15H,8-14H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=CC=C4
Molecular Formula:
C20H26N6O2
Molecular Weight:
382.5 g/mol
Theophylline, 7-(2-(4-benzyl-1-piperazinyl)ethyl)-
CAS No.: 19971-87-0
Cat. No.: VC20747839
Molecular Formula: C20H26N6O2
Molecular Weight: 382.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 19971-87-0 |
|---|---|
| Molecular Formula | C20H26N6O2 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | 7-[2-(4-benzylpiperazin-1-yl)ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H26N6O2/c1-22-18-17(19(27)23(2)20(22)28)26(15-21-18)13-12-24-8-10-25(11-9-24)14-16-6-4-3-5-7-16/h3-7,15H,8-14H2,1-2H3 |
| Standard InChI Key | HISDWWLNHMDWCQ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=CC=C4 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=CC=C4 |
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